2-Fluoro-4-iodophenylhydrazine hydrochloride
Overview
Description
2-Fluoro-4-iodophenylhydrazine hydrochloride is a chemical compound with the molecular formula C6H6FIN2•HCl and a molecular weight of 288.49 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of 2-Fluoro-4-iodophenylhydrazine hydrochloride is represented by the formula C6H6FIN2•HCl . The PubChem CID for this compound is 44717382 .Physical And Chemical Properties Analysis
The molecular weight of 2-Fluoro-4-iodophenylhydrazine hydrochloride is 288.49 . The molecular formula is C6H6FIN2•HCl .Scientific Research Applications
and a molecular weight of 288.49, is used for labeling and detecting proteins or peptides. .
Pharmaceutical Applications
In the pharmaceutical industry, this chemical serves as a building block for the synthesis of various pharmacologically active molecules. Its fluoro and iodo substituents make it a versatile intermediate for constructing compounds with potential therapeutic effects. It’s particularly valuable in the development of new drugs that target specific proteins or enzymes within the body.
Organic Synthesis
2-Fluoro-4-iodophenylhydrazine hydrochloride: plays a crucial role in organic synthesis. It acts as a precursor for the synthesis of complex organic compounds. The presence of both a fluorine atom and an iodine atom in the compound provides unique reactivity that can be exploited to create novel organic transformations, leading to the formation of new carbon-nitrogen bonds.
Material Science
In material science, this compound finds applications in the development of new materials with specific properties. Its ability to act as a polymerization agent or a modifier can lead to the creation of polymers with enhanced thermal stability, electrical conductivity, or other desired physical properties .
Safety and Hazards
properties
IUPAC Name |
(2-fluoro-4-iodophenyl)hydrazine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6FIN2.ClH/c7-5-3-4(8)1-2-6(5)10-9;/h1-3,10H,9H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YAHTZRMOKVQZPS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1I)F)NN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7ClFIN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60660164 |
Source
|
| Record name | (2-Fluoro-4-iodophenyl)hydrazine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60660164 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.49 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-4-iodophenylhydrazine hydrochloride | |
CAS RN |
502496-29-9 |
Source
|
| Record name | Hydrazine, (2-fluoro-4-iodophenyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=502496-29-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (2-Fluoro-4-iodophenyl)hydrazine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60660164 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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